molecular formula ZrO2<br>O2Z B3418133 Zirconium dioxide CAS No. 12036-23-6

Zirconium dioxide

Cat. No.: B3418133
CAS No.: 12036-23-6
M. Wt: 123.22 g/mol
InChI Key: MCMNRKCIXSYSNV-UHFFFAOYSA-N
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Description

Zirconium Dioxide, also known as zirconia, is a crystalline metal oxide . It is white in color and can be produced in different colors for various applications . It is characterized by its high thermal resistivity, mechanical resistance, and abrasive properties . It is used in the ceramics industry, dental procedures, and as a low-cost alternative to diamonds in the jewelry industry .


Synthesis Analysis

Zirconia-based nanomaterials have been synthesized using different methods due to their diverse applications . Broadly, there are two approaches: chemical synthesis which includes hydrothermal, solvothermal, sol–gel, microwave, solution combustion, and co-precipitation methods, and a greener approach which employs bacteria, fungus, and plant parts for the preparation of zirconia nanoparticles .


Molecular Structure Analysis

This compound typically exists in one of three main crystal structures: monoclinic, tetragonal, and cubic . Each structure has unique properties, and the shift from one to another is influenced by factors such as temperature and pressure .


Chemical Reactions Analysis

This compound is chemically unreactive. It is slowly attacked by concentrated hydrofluoric acid and sulfuric acid . When heated with carbon, it converts to zirconium carbide .


Physical and Chemical Properties Analysis

This compound is a white heavy amorphous powder, odorless and tasteless . It is soluble in a mixture of 2 parts sulfuric acid and 1 part water, slightly soluble in hydrochloric acid and nitric acid, slowly soluble in hydrofluoric acid, and almost insoluble in water .

Mechanism of Action

Zirconium dioxide is chemically inert and is considered one of the highly auspicious restorative materials, due to its excellent mechanical properties . It is used as a substitute for alumina in biomedical applications such as dental implants, thanks to its superior mechanical properties .

Safety and Hazards

Zirconium dioxide can cause serious eye irritation, respiratory irritation, and skin irritation . It is recommended to avoid contact with skin, eyes, and clothing, avoid breathing dust, and handle in accordance with good industrial hygiene and safety practice .

Future Directions

Zirconium dioxide possesses a dynamic nature and adaptable properties, making it a focal point for continuous research and development . Its unique properties open doors to a range of future applications, particularly in green technologies and sustainable processes .

Properties

IUPAC Name

dioxozirconium
Source PubChem
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InChI

InChI=1S/2O.Zr
Source PubChem
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InChI Key

MCMNRKCIXSYSNV-UHFFFAOYSA-N
Source PubChem
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Description Data deposited in or computed by PubChem

Canonical SMILES

O=[Zr]=O
Source PubChem
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Molecular Formula

ZrO2, O2Zr
Record name Zirconium(IV) oxide
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Description Chemical information link to Wikipedia.
Record name zirconium dioxide
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DSSTOX Substance ID

DTXSID301315847
Record name Baddeleyite (ZrO2)
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Molecular Weight

123.22 g/mol
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CAS No.

12036-23-6, 1314-23-4
Record name Baddeleyite (ZrO2)
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